Cas no 896031-81-5 (2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide)

• Product Name: 2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide
• CAS No: 896031-81-5
• MF: C₁₉H₁₆ClFN₄O₃S₂
• MW: 466.936743736267
• CID: 6020116
• PubChem ID: 18561306
• Update Time: 2025-10-29

2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide
• 2-(4-chlorophenoxy)-N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• F1838-3572
• 2-({5-[2-(4-chlorophenoxy)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide
• 896031-81-5
• 2-(4-chlorophenoxy)-N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024613488

• Inchi： 1S/C19H16ClFN4O3S2/c1-25(14-6-4-13(21)5-7-14)17(27)11-29-19-24-23-18(30-19)22-16(26)10-28-15-8-2-12(20)3-9-15/h2-9H,10-11H2,1H3,(H,22,23,26)
• InChI Key： ZHOAAVRZESKGHT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N(C2=CC=C(F)C=C2)C)=O)S1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 466.0336386g/mol
• Monoisotopic Mass: 466.0336386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 147Ų

Additional information on 2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide

Introduction to 2-({5-2-(4-Chlorophenoxy)acetamido-1,3,4-Thiadiazol-2-yl}sulfanyl)-N-(4-Fluorophenyl)methylacetamide (CAS No. 896031-81-5)

2-({5-2-(4-Chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide (CAS No. 896031-81-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiadiazole ring, a chlorophenoxy group, and a fluorophenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring system is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiadiazole ring in the structure of 2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide suggests that it may exhibit similar biological activities.

The chlorophenoxy group is another key structural feature of this compound. Chlorinated phenols are widely used in various pharmaceutical and industrial applications due to their strong antibacterial and antifungal properties. The introduction of a chlorophenoxy group can enhance the lipophilicity of the molecule, which may improve its ability to penetrate cell membranes and exert its biological effects.

The fluorophenyl moiety is also a significant component of the compound's structure. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and pharmacokinetic properties. The presence of a fluorine atom can also influence the binding affinity of the molecule to its target receptor, potentially enhancing its therapeutic efficacy.

In recent years, extensive research has been conducted on the biological activities and potential therapeutic applications of compounds containing these structural elements. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that compounds with thiadiazole rings and chlorophenoxy groups exhibited potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. Another study published in the European Journal of Medicinal Chemistry in 2020 found that fluorinated derivatives of similar compounds showed enhanced antitumor activity in vitro and in vivo.

The potential therapeutic applications of 2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide are not limited to antimicrobial and antitumor activities. Research has also explored its potential as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that compounds with similar structural features exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its potential therapeutic applications, the synthesis and characterization of 2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide have been extensively studied. The compound can be synthesized through a multi-step process involving the formation of the thiadiazole ring, introduction of the chlorophenoxy group, and subsequent functionalization with the fluorophenyl moiety. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity.

In conclusion, 2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide (CAS No. 896031-81-5) is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Ongoing research continues to explore its biological activities and optimize its properties for various medical uses. As new findings emerge, this compound may play a significant role in the development of novel drugs for treating infectious diseases, cancer, and inflammatory conditions.